molecular formula C6H15AlMgO10-2 B1208766 Almagel laxans CAS No. 8065-58-5

Almagel laxans

Cat. No.: B1208766
CAS No.: 8065-58-5
M. Wt: 298.46 g/mol
InChI Key: UHQZDLQDZKXOFD-VMIFZFQBSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

Almagel Laxans (marketed as Laxans AL in some regions) is a short-term oral laxative containing bisacodyl as the active ingredient. It is indicated for constipation relief by stimulating colonic motility and inhibiting water absorption in the intestines, leading to softer stool and increased bowel movement frequency .

Properties

CAS No.

8065-58-5

Molecular Formula

C6H15AlMgO10-2

Molecular Weight

298.46 g/mol

IUPAC Name

aluminum;magnesium;(2R,3R,4R,5S)-hexane-1,2,3,4,5,6-hexol;oxygen(2-);hydroxide

InChI

InChI=1S/C6H14O6.Al.Mg.H2O.3O/c7-1-3(9)5(11)6(12)4(10)2-8;;;;;;/h3-12H,1-2H2;;;1H2;;;/q;+3;+2;;3*-2/p-1/t3-,4+,5-,6-;;;;;;/m1....../s1

InChI Key

UHQZDLQDZKXOFD-VMIFZFQBSA-M

SMILES

C(C(C(C(C(CO)O)O)O)O)O.[OH-].[O-2].[O-2].[O-2].[Mg+2].[Al+3]

Isomeric SMILES

C([C@H]([C@H]([C@@H]([C@H](CO)O)O)O)O)O.[OH-].[O-2].[O-2].[O-2].[Mg+2].[Al+3]

Canonical SMILES

C(C(C(C(C(CO)O)O)O)O)O.[OH-].[O-2].[O-2].[O-2].[Mg+2].[Al+3]

Synonyms

Almagel laxans
Almagel-neo
aluminum hydroxide - magnesium hydroxide - sorbitol
aluminum hydroxide, magnesium hydroxide, sorbitol drug combination

Origin of Product

United States

Comparison with Similar Compounds

Mechanism of Action :

  • Bisacodyl inhibits water reabsorption in the colon and promotes electrolyte secretion, increasing stool volume and stimulating peristalsis .
  • Onset: 6–12 hours after ingestion.
  • Dosage: 5–10 mg/day (1–2 tablets), taken in the morning or evening with water .

Clinical Use :

  • Recommended for short-term use (≤1 week) to avoid dependency or electrolyte imbalances.
  • Contraindications: Intestinal obstruction, severe dehydration, or hypersensitivity to bisacodyl .

Structurally Similar Compounds

Bisacodyl vs. Other Stimulant Laxatives
Compound Active Ingredient Mechanism Onset/Duration Side Effects Clinical Considerations References
Almagel Laxans Bisacodyl Inhibits water absorption; stimulates motility 6–12 hrs; short-term Abdominal cramps, diarrhea Avoid in renal impairment
Senna Sennosides Anthraquinones stimulate colonic nerves 6–12 hrs; short-term Electrolyte loss, melanosis coli Limited to 1–2 weeks
Cascara Anthraquinones Enhances PAF/NO pathways 8–12 hrs; short-term Cramping, dependency risk Avoid in pregnancy

Key Findings :

  • Bisacodyl (Almagel Laxans) and senna both act via direct stimulation of colonic nerves but differ in chemical structure.
Bisacodyl vs. Osmotic Laxatives
Compound Mechanism Onset/Duration Side Effects Efficacy in Opioid-Induced Constipation References
Almagel Laxans Stimulant 6–12 hrs; short-term Abdominal pain, hypokalemia Moderate (requires adjunct therapy)
Polyethylene Glycol (PEG) Osmotic retention of water 1–3 days; medium-term Bloating, flatulence High (first-line for chronic cases)

Key Findings :

  • Bisacodyl alone reduced ileus hospitalization rates from 49.1 to 41.0 per 100,000 in opioid-treated patients, but combination therapy (e.g., with PEG) is often required for sustained efficacy .

Functionally Similar Compounds

Almagel Laxans vs. Bulk-Forming Agents
Compound Mechanism Onset/Duration Side Effects Patient Compliance
Almagel Laxans Direct stimulation 6–12 hrs; short-term Electrolyte imbalances High (rapid relief)
Psyllium Increases stool bulk 12–72 hrs; long-term Bloating, gas Low (requires hydration)

Key Findings :

  • Bisacodyl provides faster relief but is unsuitable for long-term use, unlike psyllium, which is safer for chronic constipation .

Q & A

Q. How should large-scale datasets on Almagel laxans' safety profiles be structured for peer-reviewed publication?

  • Guidance: Follow FAIR principles (Findable, Accessible, Interoperable, Reusable). Use standardized tables for adverse event reporting (e.g., CTCAE criteria) and append raw data in supplementary files. Reference ’s guidelines for result presentation .
  • Visualization: Employ Kaplan-Meier curves for longitudinal safety outcomes and heatmaps to highlight risk clusters .

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